Cas no 106927-15-5 (1H-Imidazole-4-ethanamine,2,2'-(1,4-butanediyl)bis- (9CI))

• Product Name: 1H-Imidazole-4-ethanamine,2,2'-(1,4-butanediyl)bis- (9CI)
• CAS No: 106927-15-5
• MF: C₁₂H₁₉N₅
• MW: 233.312761545181
• CID: 234915
• PubChem ID: 184759
• Update Time: 2025-04-19

1H-Imidazole-4-ethanamine,2,2'-(1,4-butanediyl)bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-ethanamine,2,2'-(1,4-butanediyl)bis- (9CI)
• 2-[2-[4-(1H-imidazol-2-yl)butyl]-1H-imidazol-5-yl]ethanamine
• DTXSID40147827
• 2-(2-(4-(1H-imidazol-2-yl)butyl)-3H-imidazol-4-yl)ethanamine
• BAA17276
• 106927-15-5

• Inchi： 1S/C12H19N5/c13-6-5-10-9-16-12(17-10)4-2-1-3-11-14-7-8-15-11/h7-9H,1-6,13H2,(H,14,15)(H,16,17)
• InChI Key： NASSGIHCKGUSRT-UHFFFAOYSA-N
• SMILES： N1C(=CN=C1CCCCC1=NC=CN1)CCN

Computed Properties

• Exact Mass: 231.14861
• Monoisotopic Mass: 233.164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.193
• Boiling Point: 591.4°C at 760 mmHg
• Flash Point: 346.9°C
• Refractive Index: 1.608
• PSA: 77.58
• LogP: 1.89970